Cas no 2679918-94-4 (rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate)

• Product Name: rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate
• CAS No: 2679918-94-4
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5631275
• PubChem ID: 165931937
• Update Time: 2025-08-02

rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679918-94-4
• EN300-28289736
• rac-benzyl N-[(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-yl]carbamate
• rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate

• Inchi： 1S/C18H19NO3/c20-11-14-10-17(16-9-5-4-8-15(14)16)19-18(21)22-12-13-6-2-1-3-7-13/h1-9,14,17,20H,10-12H2,(H,19,21)/t14-,17-/m0/s1
• InChI Key： NJTTZFIZSNPSDC-YOEHRIQHSA-N
• SMILES： OC[C@H]1C2C=CC=CC=2[C@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate

Rac-Benzyl N-(1R,3S)-3-(Hydroxymethyl)-2,3-Dihydro-1H-Inden-1-Ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2679918-94-4, known as rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its structure, synthesis, properties, and the latest research findings related to its biological activities.

Rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate is a chiral molecule characterized by its indenyl group and a hydroxymethyl substituent. The indenyl moiety is a bicyclic structure consisting of a benzene ring fused with a cyclohexene ring. The hydroxymethyl group attached to the indenyl core introduces additional complexity to the molecule's stereochemistry. This compound's stereochemistry is crucial for its biological activity, as it determines how it interacts with target proteins or enzymes.

Recent studies have highlighted the importance of rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate in medicinal chemistry. Researchers have explored its potential as a building block for more complex molecules or as an intermediate in the synthesis of bioactive compounds. Its ability to form hydrogen bonds due to the hydroxymethyl group makes it an attractive candidate for drug design.

The synthesis of rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate involves multi-step processes that require precise control over stereochemistry. One common approach involves the use of chiral catalysts or chiral auxiliary reagents to ensure the correct configuration of the hydroxymethyl group. This compound's synthesis has been optimized in recent years, making it more accessible for research purposes.

From a pharmacological perspective, rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate has shown promise in various assays. For instance, it has been evaluated for its ability to inhibit specific enzymes or receptors involved in disease pathways. Its selectivity and potency in these assays suggest that it could serve as a lead compound for drug discovery programs targeting conditions such as cancer or neurodegenerative diseases.

In addition to its pharmacological applications, rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylcarbamate has also been studied for its physical and chemical properties. Researchers have investigated its solubility profile, stability under different conditions, and interactions with biomolecules. These studies provide valuable insights into its behavior in biological systems and its potential for formulation development.

One of the most exciting developments related to rac-benzyl N-(1R,3S)-3-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylycarbamate is its role in stereochemical studies. Its well-defined chiral centers make it an ideal model compound for exploring enantioselective reactions and asymmetric catalysis. By understanding how these reactions proceed at the molecular level, chemists can design more efficient synthetic routes for complex molecules.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the behavior of rac-benzyl N-(1R,S,S)-indene derivatives at atomic resolution. These computational studies provide insights into the molecule's electronic structure and conformational flexibility. Such information is invaluable for predicting how the compound will interact with biological targets and guide further experimental work.

In conclusion, rac-benzyl N-(indene derivative) remains a compelling subject of research due to its unique properties and potential applications in medicine and materials science. As our understanding of this compound continues to grow through cutting-edge research techniques like X-ray crystallography and nuclear magnetic resonance spectroscopy (NMR), new opportunities for innovation are emerging.